Cas no 26998-96-9 (Benzenamine, diethyl-2,4-dinitro-)

• Product Name: Benzenamine, diethyl-2,4-dinitro-
• CAS No: 26998-96-9
• MF: C₁₀H₁₃N₃O₄
• MW: 239.227922201157
• CID: 1431340
• PubChem ID: 71357673
• Update Time: 2025-04-20

Benzenamine, diethyl-2,4-dinitro- Chemical and Physical Properties

Names and Identifiers

• Benzenamine, diethyl-2,4-dinitro-
• 3,5-diethyl-2,4-dinitroaniline
• DTXSID80781729
• 26998-96-9

• Inchi： 1S/C10H13N3O4/c1-3-6-5-8(11)10(13(16)17)7(4-2)9(6)12(14)15/h5H,3-4,11H2,1-2H3
• InChI Key： VGHAVTXKVFHYAM-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C(=CC(=C(C=1CC)[N+](=O)[O-])N)CC)=O

Computed Properties

• Exact Mass: 239.09069
• Monoisotopic Mass: 239.09060590g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 299
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 118Ų

Experimental Properties

• PSA: 112.3